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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B15587874 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on N1-
Methoxymethyl picrinine, an indole alkaloid isolated from the leaves of Alstonia scholaris.

While a complete dataset of its spectroscopic characterization is not publicly available in the

searched scientific literature, this document consolidates the known properties and provides

generalized experimental protocols relevant to its isolation and analysis.

Compound Profile: N1-Methoxymethyl Picrinine
N1-Methoxymethyl picrinine is a derivative of picrinine, a recognized akuammiline alkaloid.

Its presence has been identified in the hydro-alcoholic extracts of Alstonia scholaris leaves.

Table 1: Chemical and Physical Properties of N1-Methoxymethyl Picrinine
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Property Value

Chemical Name

methyl (1R,9R,11S,14E,17S)-14-ethylidene-2-

(methoxymethyl)-18-oxa-2,12-

diazahexacyclo[9.6.1.19,15.01,9.03,8.012,17]no

nadeca-3,5,7-triene-19-carboxylate

Molecular Formula C₂₂H₂₆N₂O₄

Molecular Weight 382.5 g/mol

CAS Number 1158845-78-3

Natural Source Alstonia scholaris (L.) R. Br.

Compound Type Indole Alkaloid (Picrinine-type)

Spectroscopic Data Summary
A thorough search of available scientific databases and literature did not yield specific,

quantitative spectroscopic data (NMR, IR, MS) for N1-Methoxymethyl picrinine. The primary

research article detailing its initial isolation and characterization by Wang et al. in 2009 could

not be retrieved through the conducted searches.

Commercial suppliers of this compound may hold this data and, in some instances, provide it

upon request. For researchers requiring definitive spectral data for authentication, direct

contact with a commercial source or re-isolation and characterization from Alstonia scholaris

would be necessary.

Generalized Experimental Protocols
The following protocols are based on established methodologies for the isolation and

characterization of indole alkaloids from Alstonia scholaris and are intended to serve as a

general guide.

Isolation of Indole Alkaloids from Alstonia scholaris
A generalized workflow for the extraction and isolation of alkaloids from plant material is

presented below.
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Figure 1: General workflow for the isolation and identification of N1-Methoxymethyl picrinine.
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Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: 5-10 mg of the purified compound is typically dissolved in 0.5-0.7 mL

of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

Instrumentation: A high-field NMR spectrometer (e.g., 400 or 500 MHz) is used.

Experiments: ¹H NMR, ¹³C NMR, DEPT, COSY, HSQC, and HMBC experiments are

conducted to determine the complete chemical structure, including stereochemistry.

Mass Spectrometry (MS):

Instrumentation: High-resolution mass spectrometry (HR-ESI-MS) is commonly employed

to determine the accurate mass and molecular formula.

Analysis: The molecular ion peak [M+H]⁺ is identified, and fragmentation patterns are

analyzed to provide further structural information.

Infrared (IR) Spectroscopy:

Sample Preparation: The sample can be analyzed as a thin film on a KBr pellet or in a

suitable solvent.

Analysis: The IR spectrum reveals the presence of key functional groups, such as

carbonyls (C=O), amines (N-H), and aromatic rings (C=C).

Signaling Pathways and Biological Activity
Currently, there is no specific information in the scientific literature regarding the biological

activity or associated signaling pathways of N1-Methoxymethyl picrinine. Research into the

pharmacological effects of this compound represents a potential area for future investigation.

Conclusion
N1-Methoxymethyl picrinine is a structurally interesting indole alkaloid from Alstonia

scholaris. While its basic chemical properties are known, a significant gap exists in the public
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domain regarding its detailed spectroscopic data and biological function. The generalized

protocols provided herein offer a framework for researchers aiming to re-isolate and fully

characterize this compound. Further investigation is warranted to elucidate its spectroscopic

properties and to explore its potential pharmacological activities.

To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of N1-
Methoxymethyl Picrinine: A Technical Overview]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15587874#spectroscopic-data-nmr-ir-
ms-of-n1-methoxymethyl-picrinine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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